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Compound of Interest

Compound Name: 3-(4-Nitrophenyl)cyclohexanone

Cat. No.: B7900461 Get Quote

Document Control:

Scope: Laboratory Scale (< 1 kg)

Hazard Class: Organic Ketone / Nitroaromatic

Primary Directive: Thermal Stability & Segregation

Executive Summary & Chemical Profile
3-(4-Nitrophenyl)cyclohexanone represents a dual-hazard class: it combines the

flammability/peroxidizability potential of a cyclic ketone with the thermal sensitivity of a

nitroaromatic group.[1][2] While generally stable under ambient conditions, the electron-

withdrawing nitro group activates the cyclohexanone ring, making it susceptible to exothermic

runaway reactions if exposed to strong bases or reducing agents.[2]

Disposal Strategy: The only acceptable disposal method is high-temperature incineration via a

licensed hazardous waste contractor. Drain disposal is strictly prohibited due to aquatic toxicity

and persistence.
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Property Specification

CAS Number 34986-88-2 (or analogue specific)

Molecular Formula C₁₂H₁₃NO₃

Molecular Weight 219.24 g/mol

Physical State Solid (Pale yellow powder/crystalline)

Flash Point >110°C (Predicted) - Treat as Combustible

Incompatibilities
Strong Oxidizers, Strong Bases (exothermic

polymerization), Reducing Agents.[1][2]

RCRA Waste Code
D001 (Ignitable - if in flammable solvent) or

Non-Regulated Organic (if pure solid).[1][2]

Risk Assessment & Segregation Logic
Effective disposal begins with segregation. You must isolate this compound from waste streams

that could trigger the nitro group or enolize the ketone.

Critical Reactivity Insights[1][2]
Base Sensitivity: The nitro group at the para position on the phenyl ring is electron-

withdrawing. This increases the acidity of the alpha-protons on the cyclohexanone ring. Do

not mix with basic waste streams (pH > 8). This can trigger rapid aldol-type condensations or

polymerization, generating heat and pressure in closed waste containers.

Redox Stability: Avoid mixing with metal hydrides (e.g., LiAlH₄) or active metals (zinc/tin) in

waste drums, as this can reduce the nitro group to an amine or hydroxylamine, often

exothermically.

Waste Stream Decision Tree
Use the following logic to determine the correct waste container.
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CRITICAL EXCLUSION

Waste Material
3-(4-Nitrophenyl)cyclohexanone

Physical State?

Pure Solid / Precipitate Solution / Mother Liquor

Stream A: Solid Organic Waste
(Trace Nitro Compounds)

Double Bag & Label

Identify Solvent

Halogenated Solvent
(DCM, Chloroform)

Contains >10% Halogens

Non-Halogenated Solvent
(Ethyl Acetate, Acetone)

No Halogens

Stream B: Halogenated Organic Waste Stream C: Non-Halogenated Organic Waste

DO NOT MIX WITH:
1. Strong Bases (NaOH, KOH)

2. Oxidizers (Nitric Acid, Peroxides)

Click to download full resolution via product page

Figure 1: Waste segregation logic flow. Correct segregation prevents cross-reactivity in long-

term storage drums.[1][2]

Disposal Procedures
A. Solid Waste (Pure Compound)
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Container: Use a wide-mouth high-density polyethylene (HDPE) jar or a glass jar with a

chemically resistant liner (Teflon/PTFE).[2]

Labeling: Label clearly as "Hazardous Waste - Solid Organic - Toxic." Explicitly list "3-(4-
Nitrophenyl)cyclohexanone" as a constituent.[1][2][3]

Secondary Containment: Place the primary container inside a clear zip-lock bag to prevent

dust contamination of the outer drum.

Disposal Path: Ship for Incineration (Fuel Blending).

B. Liquid Waste (Reaction Mixtures)
Quenching (If Reactive): If the waste is a reaction mixture containing unreacted reagents

(e.g., borohydrides), quench carefully before adding to the waste drum.

Solvent Compatibility: Ensure the solvent stream is compatible.

Preferred: Acetone, Ethyl Acetate, Methanol.[4]

Avoid: Ethers (unless stabilized) or mixtures with amines.

Venting: Use vented caps if there is any risk of slow gas evolution from side reactions.

Emergency Spill Management
In the event of a spill, speed and containment are vital to prevent tracking the nitro-compound

into clean areas.

Spill Protocol

1. Assess Volume & Risk
(Evacuate if >100g or Aerosolized)

2. Don PPE
(Nitrile Gloves x2, Lab Coat, Goggles)

3. Containment
(Circle spill with absorbent socks)

4. Absorption
(Use Vermiculite or Sand)

5. Decontamination
(Wash surface with soap/water)

6. Disposal
(Bag waste as Solid Hazardous)

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.
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Detailed Cleanup Steps:

Isolate: Demarcate the area.

Absorb: Do not use combustible materials (paper towels) for large spills of nitro compounds.

Use inert absorbents like Vermiculite or Sand.[5]

Wash: After removing the solid/absorbent, wash the area with a mild detergent solution.

Avoid using bleach (hypochlorite), as it can react with organic amines (if any reduction

occurred) to form chloramines.

Regulatory Compliance (US/International)
EPA RCRA (USA):

This specific compound is not P-listed or U-listed.[2]

Characteristic Waste: If dissolved in a flammable solvent (Flash point < 60°C), code as

D001.

If the waste tests positive for reactivity (rare for this stable intermediate), code as D003.

Documentation:

Maintain a "Satellite Accumulation Area" log.

Ensure the Safety Data Sheet (SDS) is accessible to the waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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